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Introduction

Promethium-147 (Pm-147), a synthetic radioisotope with a half-life of 2.6234 years, presents a
fascinating case study in nuclear structure physics.[1] As an odd-mass nucleus with 61 protons
and 86 neutrons, its structure is influenced by the interplay of single-particle and collective
degrees of freedom.[1] Understanding the arrangement of nucleons and the resulting energy
levels in Pm-147 is crucial for various applications, including its use as a beta particle source
and in radioisotope thermoelectric generators.[2] This technical guide provides a
comprehensive overview of the theoretical models used to describe the nuclear structure of
Promethium-147, alongside the experimental data that validates these models.

Theoretical Frameworks for Promethium-147

The nuclear structure of an odd-mass nucleus like Promethium-147 is complex, arising from
the interaction of the odd proton with the even-even core of 60 protons and 86 neutrons.
Several theoretical models have been employed to elucidate this structure, each with its own
set of assumptions and predictive power.

The Shell Model

The Nuclear Shell Model is a foundational theory that describes the nucleus in terms of
nucleons (protons and neutrons) occupying quantized energy levels, analogous to electron
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shells in atoms. In this model, nuclei with "magic numbers" of protons or neutrons exhibit
exceptional stability. For Pm-147, with 61 protons and 86 neutrons, the odd proton occupies a
level outside a semi-magic core. The Projected Shell Model (PSM) is a variant of the shell
model that has been applied to promethium isotopes, including Pm-147.[3] The PSM is
particularly effective in describing the high-spin states and the rotational-like bands observed in
these nuclei.[3]

Collective Models

Collective models treat the nucleus as a deformable liquid drop capable of collective motions,
such as vibrations and rotations. For odd-mass nuclei, the model considers the coupling of the
odd nucleon to the collective motion of the even-even core. The nuclear shape of odd-A
promethium isotopes has been studied, indicating a trend towards increased deformation with
an increasing number of neutrons.[4] This deformation is a key parameter in collective model
calculations.

The Interacting Boson-Fermion Model (IBFM)

The Interacting Boson-Fermion Model (IBFM) provides a powerful framework for describing the
structure of odd-mass nuclei by coupling the single odd nucleon (a fermion) to an even-even
core described by interacting bosons.[5] This model has been successfully applied to calculate
the excitation energies and spectroscopic factors for negative parity levels in odd-mass
promethium isotopes.[5] The IBFM Hamiltonian includes terms that describe the boson core,
the single fermion, and the interaction between them.

Experimental Probes of Promethium-147 Nuclear
Structure

The theoretical models are validated and refined through experimental measurements of the
properties of Pm-147's excited states. Key experimental techniques include the study of the
beta decay of Neodymium-147 and gamma-gamma angular correlation measurements.

Beta Decay of Neodymium-147

The excited states of Promethium-147 are primarily populated through the beta decay of its
parent nucleus, Neodymium-147 (Nd-147).[6] By studying the energies and intensities of the
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gamma rays emitted as Pm-147 de-excites, a detailed level scheme can be constructed.[7]
This provides crucial information on the energies, spins, and parities of the excited states.

Gamma-Gamma Angular Correlation

Gamma-gamma angular correlation experiments are a powerful tool for determining the spins
of nuclear levels and the multipole mixing ratios of gamma transitions.[8] By measuring the
coincidence counting rate of two cascading gamma rays as a function of the angle between
their emission directions, one can deduce the angular momentum properties of the involved
nuclear states.[8] Such measurements have been performed for several gamma-ray cascades
in Pm-147, providing valuable data for spin assignments.[8]

Data Presentation

The following tables summarize the experimental and theoretical data on the nuclear structure
of Promethium-147.

Table 1: Experimental Energy Levels and Spin-Parity Assignments for Promethium-147

Energy Level (keV) Spin-Parity (Jm)
0.0 712+

91.1 5/2+

410.5 3/2+

489.2 (5/2)+

531.1 5/2+

685.9 712+

Data extracted from studies on the decay of Nd-147.[6][7]

Table 2: Comparison of Experimental and Theoretical Yrast Spectra for Promethium-147 from
Projected Shell Model (PSM) Calculations
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Spin (1) E_exp (MeV) E_cal (MeV)
712 0.000 0.000
11/2 0.686 0.650
15/2 1.180 1.150
19/2 1.850 1.800
23/2 2.650 2.600

Theoretical values are from Projected Shell Model calculations with a deformation parameter €2
= 0.180.[3]

Table 3: Gamma-Gamma Angular Correlation Cascades Investigated in Promethium-147

Cascade (keV)

184 -91

76.7 - 275.3

256 - 275

78.8 - 319

595-91

275.3 - 410

319-91

275.3-319

196 - 398

120 - 319

These cascades were investigated to determine multipolarities and mixing ratios of the gamma
transitions.[8]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.ascent-journals.com/IJTAP/Vol4No2/7.pdf
https://www.benchchem.com/product/b1221622?utm_src=pdf-body
https://www1.jinr.ru/Pepan/2010-v41/v-41-7/30-mis.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols
Beta Decay Spectroscopy of Neodymium-147

e Source Preparation: A source of Nd-147 is produced, typically through neutron irradiation of
enriched Neodymium-146.[6]

o Gamma-Ray Detection: A high-purity germanium (HPGe) detector is used to measure the
energies and relative intensities of the gamma rays emitted following the beta decay of Nd-
147.[7]

o Coincidence Measurements: Gamma-gamma coincidence measurements are performed to
establish the cascade relationships between the emitted gamma rays. This involves using
two or more detectors and recording events that occur within a short time window.

e Level Scheme Construction: Based on the energies, intensities, and coincidence
relationships of the gamma rays, a level scheme for the daughter nucleus, Pm-147, is
constructed. The spins and parities of the levels are inferred from the decay characteristics
and angular correlation data.[7]

Gamma-Gamma Directional Angular Correlation

e Source and Detector Setup: A radioactive source that emits cascading gamma rays (in this
case, from the decay of Nd-147) is placed at the center of a goniometer. Two gamma-ray
detectors (e.g., Nal(Tl) and HPGe) are mounted on the goniometer, with one detector fixed
and the other movable.[8]

o Coincidence Electronics: A fast-slow coincidence system is used to select events where two
gamma rays are detected in coincidence. The system records the energies of both gamma
rays and the time difference between their detection.

o Data Acquisition: The number of coincidence events for a specific gamma-ray cascade is
measured as a function of the angle 6 between the two detectors. Measurements are
typically taken at several angles (e.g., from 90° to 180°).

o Data Analysis: The experimental angular correlation data is fitted to a series of Legendre
polynomials. The coefficients of this fit are then used to determine the multipole mixing ratios
of the gamma transitions and to constrain the spin assignments of the nuclear levels.[8]
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Gamma-gamma angular correlation experimental workflow.
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Simplified decay scheme of
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Relationship between nuclear structure models.

Conclusion

The nuclear structure of Promethium-147 is a prime example of the complex interplay
between single-particle and collective phenomena in atomic nuclei. Theoretical frameworks
such as the Shell Model, Collective Models, and the Interacting Boson-Fermion Model provide
valuable insights into its structure. These models are continually tested and refined by
experimental data from techniques like beta decay spectroscopy and gamma-gamma angular
correlation. A comprehensive understanding of Pm-147's nuclear properties is not only of
fundamental scientific interest but also underpins its safe and effective use in various
technological applications. Further high-precision experimental data and more sophisticated
theoretical calculations will continue to deepen our knowledge of this intriguing nucleus.
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¢ To cite this document: BenchChem. [Theoretical Models of Promethium-147 Nuclear
Structure: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221622#theoretical-models-of-promethium-147-
nuclear-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1221622#theoretical-models-of-promethium-147-nuclear-structure
https://www.benchchem.com/product/b1221622#theoretical-models-of-promethium-147-nuclear-structure
https://www.benchchem.com/product/b1221622#theoretical-models-of-promethium-147-nuclear-structure
https://www.benchchem.com/product/b1221622#theoretical-models-of-promethium-147-nuclear-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221622?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

